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Cat. No.: B1506824

Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Performance

Comparison

The High-Luminosity Large Hadron Collider (HL-LHC) upgrade promises to push the

boundaries of particle physics, requiring a significant leap in accelerator technology. At the

heart of this advancement are the powerful new inner triplet quadrupole magnets responsible

for focusing the particle beams. This guide provides a detailed comparison of the performance

of the chosen niobium-tin (Nb₃Sn) magnets against the niobium-titanium (Nb-Ti) magnets used

in the original LHC, supported by experimental data and testing protocols. This information is

crucial for researchers and scientists to understand the capabilities and limitations of this next-

generation technology.

Performance Comparison: Nb₃Sn vs. Nb-Ti
The selection of Nb₃Sn for the HL-LHC's high-field magnets stems from its superior

superconducting properties, which allow for the generation of stronger magnetic fields. This is a

critical requirement to achieve the ten-fold increase in integrated luminosity targeted by the
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upgrade. The table below summarizes the key performance differences between Nb₃Sn and

the previously used Nb-Ti superconductors.

Property Nb₃Sn Nb-Ti
Significance for
HL-LHC

Critical Temperature

(Tc)
~18 K[1] 9.2 K[1]

Higher operating

temperature margin,

enhancing stability.

Critical Magnetic Field

(Bc2)
~30 T[1] 14.5 T[1]

Enables the

generation of much

stronger magnetic

fields.

Operational Peak

Field
11.4 T[2] ~8-9 T

Stronger focusing of

particle beams,

leading to higher

luminosity.[2]

Material Property Brittle[2] Ductile[1]

Fabrication is more

challenging and

requires careful

handling to avoid

degradation of

superconducting

properties.[2]

Manufacturing

Process

"Wind and React" -

heat treatment after

winding.[1]

Standard winding of

pre-reacted wires.

The heat treatment at

around 650°C makes

the coil extremely

fragile and requires

impregnation with a

polymer for support.[1]

Experimental Validation and Protocols
To ensure the reliability and performance of the Nb₃Sn magnets in the demanding environment

of the HL-LHC, a series of rigorous validation tests are performed. These tests are designed to
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assess the magnets' endurance, quench resilience, and magnetic field quality.

Thermal Cycling Endurance Test
This test evaluates the magnet's ability to withstand repeated temperature changes between its

operating temperature (1.9 K) and room temperature.[2] This process is demanding as different

materials within the magnet expand and contract at different rates, which can induce stress and

potentially degrade performance.[2]

Experimental Protocol:

Cooldown: The magnet is cooled down to its nominal operating temperature of 1.9 K using

superfluid helium.

Powering: The magnet is energized to its nominal operating current.

Warm-up: The magnet is brought back to room temperature.

Inspection: The magnet undergoes inspection for any signs of degradation.

Repetition: This cycle is repeated multiple times to simulate the operational lifetime of the

magnet. For example, one of the triplet quadrupoles endured five thermal cycles over two

years without any sign of performance degradation.[2]
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Thermal Cycling Workflow
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A simplified workflow for the thermal cycling endurance test of Nb₃Sn magnets.

Quench Performance Test
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A quench is an irreversible transition from the superconducting to the normal conducting state,

which can occur if the magnet's operating parameters exceed its critical limits.[3] During a

quench, the stored energy must be safely dissipated to prevent damage to the magnet.[2] This

test validates the magnet's resilience to such events.

Experimental Protocol:

Cooldown and Powering: The magnet is cooled to its operating temperature and powered to

a specific current.

Quench Induction: A quench is intentionally triggered, often by a heater. In one test series,

two provoked quenches were induced every working day for a total of fifty quenches in two

months.[2]

Data Acquisition: The voltage, current, and temperature are monitored to study the quench

propagation and the effectiveness of the protection system.

Recovery: The magnet is cooled down again, and the process is repeated to test its

"memory" and ensure it returns to its previous performance level.[4]
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Quench Testing Workflow
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A diagram illustrating the main steps of a magnet quench performance test.

Magnetic Field Quality Measurement
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The precise quality of the magnetic field is crucial for controlling the particle beam. These

measurements are performed to characterize the field strength and uniformity.

Experimental Protocol:

Probe Insertion: A rotating coil magnetometer is inserted into the bore of the magnet.

Data Acquisition: The magnet is powered, and the probe is rotated to measure the magnetic

field at various points.

Harmonic Analysis: The collected data is analyzed to determine the field multipoles, which

characterize the field quality.

Comparison: The measured field quality is compared with the design specifications to ensure

it meets the stringent requirements of the accelerator.

Mitigating the Challenges of Nb₃Sn
The primary challenge in working with Nb₃Sn is its inherent brittleness after the heat treatment

process.[2] This makes the coils highly sensitive to mechanical stress and strain, which can

degrade or destroy their superconducting properties.[5] To address this, several strategies are

employed during the design and fabrication process:

Careful Mechanical Design: The magnet's mechanical structure is designed to minimize

stress on the coils during assembly, cooldown, and operation.

Epoxy Impregnation: After the heat treatment, the coils are impregnated with an epoxy resin.

This provides mechanical support to the brittle conductor and helps to manage the large

electromagnetic forces generated during operation.

Quality Control: Throughout the manufacturing process, stringent quality control measures

are in place to monitor the integrity of the conductor and the coil. This includes

measurements of the residual resistance ratio (RRR), which can indicate damage to the

wire's internal structure.[6]

The successful endurance and quench tests of the full-size Nb₃Sn quadrupole magnets have

demonstrated the viability and resilience of this technology for the demanding environment of
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the HL-LHC.[2] These results provide a high degree of confidence in the performance of these

critical components for the future of high-energy physics research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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